Cas no 2743438-04-0 (2-[3-(difluoromethyl)-5,5-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetic acid)

• Product Name: 2-[3-(difluoromethyl)-5,5-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetic acid
• CAS No: 2743438-04-0
• MF: C₁₀H₁₀F₄N₂O₂
• MW: 266.192216396332
• CID: 6080694
• PubChem ID: 165711106
• Update Time: 2025-07-27

2-[3-(difluoromethyl)-5,5-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2743438-04-0
• EN300-37297221
• 2-[3-(difluoromethyl)-5,5-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetic acid

• Inchi： 1S/C10H10F4N2O2/c11-9(12)8-5-3-10(13,14)2-1-6(5)16(15-8)4-7(17)18/h9H,1-4H2,(H,17,18)
• InChI Key： MUZLWVMKCUHRPP-UHFFFAOYSA-N
• SMILES： FC1(CCC2=C(C(C(F)F)=NN2CC(=O)O)C1)F

Computed Properties

• Exact Mass: 266.06784021g/mol
• Monoisotopic Mass: 266.06784021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-[3-(difluoromethyl)-5,5-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetic acid

Comprehensive Overview of 2-[3-(Difluoromethyl)-5,5-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetic acid (CAS No. 2743438-04-0)

The compound 2-[3-(difluoromethyl)-5,5-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetic acid (CAS No. 2743438-04-0) is a fluorinated indazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group and a tetrahydroindazole core, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like 2-[3-(difluoromethyl)-5,5-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetic acid has surged due to their enhanced bioavailability and metabolic stability. This aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives. The compound’s CAS No. 2743438-04-0 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings. Its applications extend to crop protection, where fluorinated molecules are prized for their efficacy against resistant pests.

The synthesis of 2-[3-(difluoromethyl)-5,5-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetic acid involves multi-step organic reactions, including cyclization and fluorination. Advanced techniques such as flow chemistry and catalysis are being explored to optimize its production, addressing the need for scalable and cost-effective methods. These innovations resonate with the broader push for Industry 4.0 and automation in chemical manufacturing.

From a pharmacological perspective, the compound’s indazole scaffold is known to interact with enzymes like kinases and GPCRs, making it a candidate for targeted therapy. Its difluoromethyl moiety enhances lipophilicity, a property critical for blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Discussions on platforms like ResearchGate highlight its potential in cancer immunotherapy, another rapidly evolving field.

Regulatory and safety profiles of CAS No. 2743438-04-0 are under scrutiny, as with all novel fluorinated compounds. Environmental persistence and biodegradability are key concerns, driving studies into its ecotoxicology. This aligns with global initiatives like the EU Green Deal, which emphasizes safer chemicals. Analytical methods such as LC-MS and NMR are employed to ensure purity and compliance with Good Manufacturing Practices (GMP).

In summary, 2-[3-(difluoromethyl)-5,5-difluoro-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetic acid represents a convergence of cutting-edge chemistry and interdisciplinary applications. Its versatility in drug development, agriculture, and material science positions it as a compound of enduring interest, warranting further exploration in both academic and industrial contexts.